3,5-dimethyl-N,1-diphenyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: 3,5-dimethyl-N,1-diphenylpyrazole-4-sulfonamide
• InChI: InChI=1S/C17H17N3O2S/c1-13-17(23(21,22)19-15-9-5-3-6-10-15)14(2)20(18-13)16-11-7-4-8-12-16/h3-12,19H,1-2H3
• InChI Key: UXVHKYFTEHXIHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=C2)C)S(=O)(=O)NC3=CC=CC=C3
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol

Description

3,5-dimethyl-N,1-diphenyl-1H-pyrazole-4-sulfonamide, also known as DPPS, is a chemical compound that has gained significant attention in the field of medicinal chemistry. It is a sulfonamide derivative that has shown promising results in various scientific research applications. The synthesis method of DPPS is relatively simple, and its mechanism of action involves the inhibition of carbonic anhydrase enzymes.

Mechanism of Action

The mechanism of action of 3,5-dimethyl-N,1-diphenyl-1H-pyrazole-4-sulfonamide involves the inhibition of carbonic anhydrase enzymes. The compound binds to the zinc ion in the active site of the enzyme, preventing the conversion of carbon dioxide to bicarbonate. This inhibition leads to a decrease in the concentration of bicarbonate ions, which can have various physiological effects.
Biochemical and Physiological Effects:
3,5-dimethyl-N,1-diphenyl-1H-pyrazole-4-sulfonamide has been shown to exhibit various biochemical and physiological effects. Inhibition of carbonic anhydrase enzymes can lead to a decrease in the concentration of bicarbonate ions, resulting in a decrease in blood pH. This effect can be useful in the treatment of diseases such as glaucoma, where a decrease in intraocular pressure is desired. 3,5-dimethyl-N,1-diphenyl-1H-pyrazole-4-sulfonamide has also been shown to exhibit anticonvulsant activity, making it a potential candidate for the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 3,5-dimethyl-N,1-diphenyl-1H-pyrazole-4-sulfonamide is its ease of synthesis. The compound can be synthesized using relatively simple chemical reactions, making it readily available for research purposes. 3,5-dimethyl-N,1-diphenyl-1H-pyrazole-4-sulfonamide has also shown excellent inhibitory activity against carbonic anhydrase enzymes, making it a potential candidate for the development of new drugs. However, one of the limitations of 3,5-dimethyl-N,1-diphenyl-1H-pyrazole-4-sulfonamide is its relatively low solubility in water, which can make it challenging to use in certain experimental setups.

Future Directions

There are several future directions for the research and development of 3,5-dimethyl-N,1-diphenyl-1H-pyrazole-4-sulfonamide. One potential direction is the development of new drugs based on the structure of 3,5-dimethyl-N,1-diphenyl-1H-pyrazole-4-sulfonamide. The inhibitory activity of 3,5-dimethyl-N,1-diphenyl-1H-pyrazole-4-sulfonamide against carbonic anhydrase enzymes makes it a promising candidate for the treatment of various diseases. Another potential direction is the modification of the 3,5-dimethyl-N,1-diphenyl-1H-pyrazole-4-sulfonamide structure to improve its solubility in water, making it more suitable for use in various experimental setups.
Conclusion:
In conclusion, 3,5-dimethyl-N,1-diphenyl-1H-pyrazole-4-sulfonamide is a sulfonamide derivative that has shown promising results in various scientific research applications. The compound can be synthesized using relatively simple chemical reactions and has excellent inhibitory activity against carbonic anhydrase enzymes. 3,5-dimethyl-N,1-diphenyl-1H-pyrazole-4-sulfonamide has various biochemical and physiological effects and has potential applications in the treatment of various diseases. Further research and development of 3,5-dimethyl-N,1-diphenyl-1H-pyrazole-4-sulfonamide are necessary to explore its full potential.

Synthesis Methods

The synthesis of 3,5-dimethyl-N,1-diphenyl-1H-pyrazole-4-sulfonamide involves the reaction of 3,5-dimethyl-1H-pyrazole with diphenylsulfonamide in the presence of a base such as potassium carbonate. The reaction occurs at room temperature and yields 3,5-dimethyl-N,1-diphenyl-1H-pyrazole-4-sulfonamide as a white solid. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

3,5-dimethyl-N,1-diphenyl-1H-pyrazole-4-sulfonamide has been extensively studied for its potential applications in various scientific research fields. One of the primary applications of 3,5-dimethyl-N,1-diphenyl-1H-pyrazole-4-sulfonamide is in the field of medicinal chemistry, where it has been shown to exhibit excellent inhibitory activity against carbonic anhydrase enzymes. Carbonic anhydrase enzymes play a crucial role in various physiological processes, including acid-base balance, respiration, and bone resorption. Inhibition of these enzymes has been linked to the treatment of various diseases, including glaucoma, epilepsy, and cancer.